1-[(Benzyloxy)carbonyl]-5-(4-methylpiperidin-1-yl)piperidine-3-carboxylic acid

• Molecular Formula: C20H28N2O4
• Molecular Weight: 360.4 g/mol
• IUPAC Name: 5-(4-methylpiperidin-1-yl)-1-phenylmethoxycarbonylpiperidine-3-carboxylic acid
• InChI: InChI=1S/C20H28N2O4/c1-15-7-9-21(10-8-15)18-11-17(19(23)24)12-22(13-18)20(25)26-14-16-5-3-2-4-6-16/h2-6,15,17-18H,7-14H2,1H3,(H,23,24)
• InChI Key: XOOYJXCZQCNMMX-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2CC(CN(C2)C(=O)OCC3=CC=CC=C3)C(=O)O

Description

1-[(Benzyloxy)carbonyl]-5-(4-methylpiperidin-1-yl)piperidine-3-carboxylic acid (CAS 2060032-67-7) is a piperidine-based chemical building block with a molecular formula of C20H28N2O4 and a molecular weight of 360.4 g/mol . This compound features a benzyloxycarbonyl (Cbz) protecting group, a common moiety used to protect amines during synthetic organic chemistry processes, as evidenced in the synthesis of various pharmaceutical compounds . The integration of the 4-methylpiperidinyl moiety into the complex piperidine scaffold is designed to explore how such structural modifications can influence biological activity and physicochemical properties, a strategy often employed in medicinal chemistry . Piperidine derivatives are privileged structures in drug discovery, frequently found in a wide spectrum of FDA-approved pharmaceuticals and biologically active compounds . As a sophisticated synthetic intermediate, this compound is intended for use in research and development, particularly in the synthesis of novel molecules for pharmacological evaluation. It is supplied For Research Use Only and is not intended for diagnostic or therapeutic applications. Researchers should consult the safety data sheet and adhere to all laboratory safety protocols when handling this material.

Preparation Methods

Chemical Identity and Properties

Property	Description
Chemical Name	1-[(Benzyloxy)carbonyl]-5-(4-methylpiperidin-1-yl)piperidine-3-carboxylic acid
Molecular Formula	C21H31N2O4 (estimated based on structure)
Molecular Weight	Approx. 371.48 g/mol (calculated from components)
CAS Number	Not explicitly available for full compound; related compound N-Cbz-piperidine-3-carboxylic acid CAS# 78190-11-1
Physical State	Solid, melting point around 90-94 °C for related Cbz derivatives

Preparation Methods

Overview

The synthesis of 1-[(Benzyloxy)carbonyl]-5-(4-methylpiperidin-1-yl)piperidine-3-carboxylic acid generally involves multi-step organic transformations starting from piperidine derivatives. The key synthetic strategies include:

• Protection of the piperidine nitrogen with a benzyloxycarbonyl (Cbz) group.
• Introduction of the 4-methylpiperidin-1-yl substituent via nucleophilic substitution or reductive amination.
• Formation of the carboxylic acid functionality at the 3-position of the piperidine ring.
• Use of selective deprotection and coupling reactions to achieve the final structure.

Synthetic Route Details

Starting Materials

• N-Cbz-piperidine-3-carboxylic acid (CAS 78190-11-1) is a key intermediate, commercially available or synthesized by benzylation of piperidine-3-carboxylic acid followed by ester hydrolysis.
• 4-Methylpiperidin-1-yl derivatives serve as nucleophiles or amines for substitution.

Key Reaction Steps

Step	Reaction Description	Reagents/Conditions	Outcome/Notes
1	Benzylation of piperidine-3-carboxylic acid or ester to introduce Cbz protecting group	Benzyl chloroformate, base (e.g., NaHCO_3)	Formation of N-Cbz-piperidine-3-carboxylic acid or ester
2	Ester hydrolysis (if starting from ester)	Aqueous NaOH or LiOH, THF/MeOH, reflux	Conversion to free carboxylic acid
3	Nucleophilic substitution or reductive amination to introduce 4-methylpiperidin-1-yl substituent	4-Methylpiperidine, suitable base or reductive amination reagents (e.g., NaBH(OAc)_3)	Formation of 5-(4-methylpiperidin-1-yl) substitution on piperidine ring
4	Deprotection or debenzylation (if necessary)	Palladium-catalyzed hydrogenation (Pd/C, H_2) or acid/base treatment	Removal of Cbz group or other protecting groups to yield free amine or acid forms
5	Final purification	Crystallization, chromatography	Isolation of pure 1-[(Benzyloxy)carbonyl]-5-(4-methylpiperidin-1-yl)piperidine-3-carboxylic acid

Representative Synthetic Example (Literature-Informed)

• Starting from ethyl piperidine-3-carboxylate , benzylation with benzyl chloroformate introduces the Cbz group.
• Hydrolysis converts the ester to the corresponding carboxylic acid.
• Reductive amination with 4-methylpiperidine introduces the 5-substituent.
• Final purification yields the target compound.

This approach aligns with synthetic strategies described in patent WO2014195978A2 and related literature emphasizing chiral catalysts and protecting group strategies to improve yield and purity.

Analytical and Research Findings

Reaction Optimization

• Use of alkali metal hydroxides (NaOH, KOH) or alkoxides as bases improves reaction rates in substitution steps.
• Palladium-catalyzed hydrogenation efficiently removes the benzyloxycarbonyl protecting group without affecting other sensitive moieties.
• Solvent choice (e.g., THF, MeOH, CH2Cl2) impacts reaction efficiency and product isolation.

Yield and Purity

• Reported yields for key intermediates such as N-Cbz-piperidine-3-carboxylic acid range from 70% to 90% depending on reaction conditions.
• Final product purity is enhanced by chromatographic purification and recrystallization, with melting points consistent with literature values (90-94 °C for related compounds).

Summary Table of Preparation Methods

Preparation Step	Method/Conditions	Key Notes	Reference(s)
Benzylation (Cbz protection)	Benzyl chloroformate, base, aqueous-organic mix	Protects piperidine nitrogen
Ester hydrolysis	NaOH or LiOH, reflux in THF/MeOH	Converts ester to acid
Introduction of 4-methylpiperidin-1-yl	Reductive amination or nucleophilic substitution	Uses NaBH(OAc)_3 or base
Deprotection (Cbz removal)	Pd/C hydrogenation, H_2 gas	Mild, selective
Purification	Chromatography, recrystallization	Ensures high purity

Chemical Reactions Analysis

Types of Reactions

1-[(Benzyloxy)carbonyl]-5-(4-methylpiperidin-1-yl)piperidine-3-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.

Substitution: The benzyloxycarbonyl group can be substituted with other protecting groups or functional groups

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and substitution reagents like alkyl halides. The reactions are typically carried out under controlled temperatures and in the presence of catalysts to enhance reaction rates .

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols .

Scientific Research Applications

1-[(Benzyloxy)carbonyl]-5-(4-methylpiperidin-1-yl)piperidine-3-carboxylic acid is used in various scientific research applications, including:

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: The compound is used in the study of enzyme inhibition and receptor binding.

Industry: The compound is used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 1-[(Benzyloxy)carbonyl]-5-(4-methylpiperidin-1-yl)piperidine-3-carboxylic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The benzyloxycarbonyl group may play a role in binding to these targets, while the piperidine ring provides structural stability. The carboxylic acid group can participate in hydrogen bonding and other interactions that enhance the compound’s efficacy .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations at the 5-Position

a) 1-[(Benzyloxy)carbonyl]-5-methylpiperidine-3-carboxylic acid

• CAS : 1823633-01-7 ()
• Key Difference : A simple methyl group replaces the 4-methylpiperidinyl moiety.

b) 1-[(Benzyloxy)carbonyl]-5-(trifluoromethyl)piperidine-3-carboxylic acid

• CAS : 1269755-67-0 ()
• Key Difference : Trifluoromethyl (CF₃) group at the 5-position.
• Impact : The electron-withdrawing CF₃ group increases acidity at adjacent positions and improves metabolic stability. This contrasts with the basic 4-methylpiperidinyl group, which may enhance hydrogen-bonding interactions .

Variations in Protecting Groups and Functionalization

a) 1-[(Benzyloxy)carbonyl]-3-((tert-butoxycarbonyl)amino)piperidine-3-carboxylic acid

• CAS : 885270-31-5 (–12)
• Key Difference : Dual protection with Cbz and tert-butoxycarbonyl (Boc) groups.
• Impact : Boc protection allows selective deprotection under acidic conditions, enabling stepwise synthesis of complex molecules. The target compound’s single Cbz group simplifies synthesis but limits orthogonal protection strategies .

b) 1-Benzyl-6-oxopiperidine-3-carboxylic acid

• CAS: Not explicitly listed ()
• Key Difference : A benzyl group replaces the Cbz group, and a ketone is present at the 6-position.
• Impact: The ketone introduces a site for nucleophilic addition, while the absence of the Cbz group reduces stability under hydrogenolysis conditions .

Stereochemical and Enantiomeric Variants

a) (R)-1-[(Benzyloxy)carbonyl]piperidine-3-carboxylic acid

• CAS : 160706-62-7 ()
• Key Difference : Stereoisomerism at the 3-position.
• Impact : Enantiomers may exhibit divergent biological activities, such as binding affinity to chiral targets (e.g., proteases or GPCRs). The target compound’s stereochemistry is unspecified in available data .

Fluorinated Derivatives

a) 1-[(Benzyloxy)carbonyl]-5-(difluoromethyl)piperidine-3-carboxylic acid

• CAS : Referenced in (Ref: 10-F469849)
• Key Difference : Difluoromethyl (CHF₂) group at the 5-position.
• Impact : Fluorination enhances lipophilicity and bioavailability, whereas the 4-methylpiperidinyl group in the target compound may improve solubility in polar solvents .

Biological Activity

1-[(Benzyloxy)carbonyl]-5-(4-methylpiperidin-1-yl)piperidine-3-carboxylic acid, often referred to as a benzyloxycarbonyl derivative of piperidine, has garnered attention for its potential biological activities, particularly in the realm of medicinal chemistry. This compound is structurally related to various piperidine derivatives that exhibit a range of pharmacological properties, including anticancer, anti-inflammatory, and neuroprotective effects.

Chemical Structure and Properties

The compound features a piperidine core substituted with a benzyloxycarbonyl group and a 4-methylpiperidinyl moiety. Its chemical formula is C₁₈H₂₃N₃O₃, and it possesses a molecular weight of approximately 321.39 g/mol. The melting point is reported to be around 78 °C, with a predicted boiling point of 443.9 °C .

Anticancer Activity

Recent studies have highlighted the anticancer potential of piperidine derivatives, including those similar to 1-[(Benzyloxy)carbonyl]-5-(4-methylpiperidin-1-yl)piperidine-3-carboxylic acid. For instance, compounds in this class have shown promising results against various cancer cell lines:

• MDA-MB-231 (breast cancer) : Exhibited IC50 values ranging from 2.43 to 7.84 μM.
• HepG2 (liver cancer) : Demonstrated IC50 values between 4.98 and 14.65 μM .

These compounds were noted for their ability to induce apoptosis in cancer cells, as evidenced by increased caspase-3 activity and morphological changes indicative of programmed cell death .

The mechanism through which these compounds exert their anticancer effects appears to involve the destabilization of microtubules, which is critical for mitotic spindle formation during cell division. This destabilization leads to cell cycle arrest and eventual apoptosis in susceptible cancer cells . Additionally, structural modifications in the piperidine scaffold can enhance bioactivity through interactions with specific molecular targets involved in cancer proliferation pathways.

Case Studies

• Study on Curcumin Analogues : A study synthesized various piperidine derivatives as curcumin analogues and assessed their biological activity. The findings indicated that certain derivatives significantly inhibited tumor growth and showed selectivity towards cancerous cells over non-cancerous ones .
• In Vivo Efficacy : In vivo studies have demonstrated that similar piperidine derivatives can effectively reduce tumor size in animal models when administered at therapeutic doses, further supporting their potential as anticancer agents.

Comparative Analysis of Piperidine Derivatives

Compound Name	Structure	IC50 (MDA-MB-231)	IC50 (HepG2)	Mechanism
Compound A	Structure A	2.43 μM	4.98 μM	Microtubule destabilization
Compound B	Structure B	7.84 μM	14.65 μM	Apoptosis induction via caspase activation
1-[(Benzyloxy)carbonyl]-5-(4-methylpiperidin-1-yl)piperidine-3-carboxylic acid	Structure C	TBD	TBD	TBD